Cas no 1783747-90-9 (1-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine
• CAS No: 1783747-90-9
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6575910
• PubChem ID: 105478473
• Update Time: 2025-05-24

1-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine
• 1-[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-amine
• 1783747-90-9
• EN300-1731552

• Inchi： 1S/C13H23N3/c1-12(2,3)11-10(9-16(4)15-11)5-6-13(14)7-8-13/h9H,5-8,14H2,1-4H3
• InChI Key： ZSKBHUXEVFSRPV-UHFFFAOYSA-N
• SMILES： NC1(CCC2=CN(C)N=C2C(C)(C)C)CC1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine

Research Briefing on 1-[2-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-amine (CAS: 1783747-90-9)

The compound 1-[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-amine (CAS: 1783747-90-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclopropane structural motifs, has demonstrated promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a novel therapeutic agent, with a focus on its mechanism of action, pharmacokinetics, and therapeutic applications.

Recent research has highlighted the compound's role as a potent and selective ligand for specific neurotransmitter receptors. In vitro and in vivo studies have shown that it exhibits high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic potential, as evidenced by preclinical studies in animal models.

The synthesis and optimization of 1-[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-amine have also been a focal point of recent investigations. Researchers have developed scalable synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize the compound's structural integrity and confirm its identity.

Pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles for this compound. Its metabolic stability and low toxicity in preclinical models underscore its potential as a viable drug candidate. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity, paving the way for the development of next-generation analogs with improved efficacy.

In conclusion, 1-[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-amine (CAS: 1783747-90-9) represents a promising scaffold for the development of novel CNS therapeutics. Ongoing research aims to further elucidate its pharmacological mechanisms and explore its clinical potential. The compound's unique structural features and favorable pharmacokinetic properties position it as a valuable candidate for future drug development efforts in the field of neuropharmacology.